![molecular formula C18H25BrN2O3 B8777112 Tert-butyl 4-[2-(4-bromophenyl)acetamido]piperidine-1-carboxylate](/img/structure/B8777112.png)
Tert-butyl 4-[2-(4-bromophenyl)acetamido]piperidine-1-carboxylate
Cat. No. B8777112
M. Wt: 397.3 g/mol
InChI Key: TYNVREAHYQUWQI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08754095B2
Procedure details
(4-Bromo-phenyl)-acetic acid (2.84 g, 13.2 mmol, 1.1 equiv.) was dissolved in DCM (60 mL) and DMF (15 mL) to form a suspension and was cooled to an ice-water bath. To this was added 4-amino-piperidine-1-carboxylic acid tert-butyl ester (2.4 g, 12 mmol, 1.0 equiv.), followed by N-methylmorpholine (4 mL, 3.68 g, 3 equiv.), 1-Hydroxylbenzotriazole (HOBT) (22.12 g, 15.7 mmol, 1.3 equiv.), sequentially. It was still a suspension. More DMF (10 mL) was added but did not dissolve. EDC.HCl (3.13 g, 16.3 mmol, 1.3 equiv.) was added at 0° C. The suspension slowly (15 min.) turned into a light yellow clear solution. The resultant clear light yellow solution was stirred at r.t. for 1 h, it turned into cloudy again. The mixture was stirred overnight. TLC (5 % MeOH in DCM) and LC/MS detected the product peak at retention time of 3.608 min with MS 334/336. The reaction was quenched with saturated sodium bicarbonate aqueous solution (100 mL) and 10 mL of DCM. The suspension was stirred for 1 h at rt and then filtered, rinsed with plenty of water. The white powder was air-dried under suction overnight to get 4.62 g (96.9% yield) of the title compound as a very white crystalline material.
Quantity
2.4 g
Type
reactant
Reaction Step Three
Identifiers
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REACTION_CXSMILES
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[Br:1][C:2]1[CH:7]=[CH:6][C:5]([CH2:8][C:9]([OH:11])=O)=[CH:4][CH:3]=1.[C:12]([O:16][C:17]([N:19]1[CH2:24][CH2:23][CH:22]([NH2:25])[CH2:21][CH2:20]1)=[O:18])([CH3:15])([CH3:14])[CH3:13].CN1CCOCC1.ON1C2C=CC=CC=2N=N1.CCN=C=NCCCN(C)C.Cl>C(Cl)Cl.CO.CN(C=O)C>[C:12]([O:16][C:17]([N:19]1[CH2:24][CH2:23][CH:22]([NH:25][C:9](=[O:11])[CH2:8][C:5]2[CH:4]=[CH:3][C:2]([Br:1])=[CH:7][CH:6]=2)[CH2:21][CH2:20]1)=[O:18])([CH3:15])([CH3:13])[CH3:14] |f:4.5|
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Inputs
Step One
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Name
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|
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Quantity
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15 mL
|
|
Type
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solvent
|
|
Smiles
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CN(C)C=O
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Step Two
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Name
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|
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Quantity
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2.84 g
|
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Type
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reactant
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Smiles
|
BrC1=CC=C(C=C1)CC(=O)O
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Name
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|
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Quantity
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60 mL
|
|
Type
|
solvent
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Smiles
|
C(Cl)Cl
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Step Three
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Name
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Quantity
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2.4 g
|
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Type
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reactant
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Smiles
|
C(C)(C)(C)OC(=O)N1CCC(CC1)N
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Step Four
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Name
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Quantity
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4 mL
|
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Type
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reactant
|
|
Smiles
|
CN1CCOCC1
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Step Five
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Name
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|
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Quantity
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22.12 g
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Type
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reactant
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Smiles
|
ON1N=NC2=C1C=CC=C2
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Step Six
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Name
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Quantity
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3.13 g
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Type
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reactant
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Smiles
|
CCN=C=NCCCN(C)C.Cl
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Step Seven
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Name
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|
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Quantity
|
0 (± 1) mol
|
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Type
|
solvent
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|
Smiles
|
C(Cl)Cl
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Step Eight
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Name
|
|
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Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
|
|
Smiles
|
CO
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Step Nine
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Name
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|
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Quantity
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10 mL
|
|
Type
|
solvent
|
|
Smiles
|
CN(C)C=O
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
|
Type
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CUSTOM
|
|
Details
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The resultant clear light yellow solution was stirred at r.t. for 1 h
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Rate
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UNSPECIFIED
|
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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was cooled to an ice-water bath
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DISSOLUTION
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Type
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DISSOLUTION
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Details
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did not dissolve
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CUSTOM
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Type
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CUSTOM
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Details
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The suspension slowly (15 min.)
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|
Duration
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15 min
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STIRRING
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Type
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STIRRING
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|
Details
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The mixture was stirred overnight
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|
Duration
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8 (± 8) h
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
The reaction was quenched with saturated sodium bicarbonate aqueous solution (100 mL) and 10 mL of DCM
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STIRRING
|
Type
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STIRRING
|
|
Details
|
The suspension was stirred for 1 h at rt
|
|
Duration
|
1 h
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FILTRATION
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Type
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FILTRATION
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|
Details
|
filtered
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WASH
|
Type
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WASH
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|
Details
|
rinsed with plenty of water
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The white powder was air-dried under suction overnight
|
|
Duration
|
8 (± 8) h
|
Outcomes
Product
Details
Reaction Time |
1 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C(C)(C)(C)OC(=O)N1CCC(CC1)NC(CC1=CC=C(C=C1)Br)=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 4.62 g | |
| YIELD: PERCENTYIELD | 96.9% | |
| YIELD: CALCULATEDPERCENTYIELD | 96.9% |
Source
|
Source
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Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
